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Compound of Interest

Compound Name: Ethylvanillin

Cat. No.: B1662144

An In-depth Examination of the Enthalpy of Formation and Other Key Thermochemical Data for
3-Ethoxy-4-hydroxybenzaldehyde

This technical guide provides a comprehensive overview of the available thermochemical data
for ethylvanillin (3-ethoxy-4-hydroxybenzaldehyde), a widely used flavoring agent in the food,
pharmaceutical, and fragrance industries. For researchers, scientists, and drug development
professionals, a thorough understanding of the thermochemical properties of a compound is
crucial for process design, safety analysis, and computational modeling. This document
summarizes key experimental data, outlines detailed protocols for their determination, and
presents logical workflows for these experimental procedures.

Summary of Thermochemical Data

The following table summarizes the experimentally determined thermochemical data for
ethylvanillin found in the available literature. It is important to note that while values for the
enthalpy of sublimation and fusion are available, a specific experimental value for the standard
enthalpy of formation or combustion of ethylvanillin has not been prominently reported in the
reviewed scientific literature.
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Thermochemic

Symbol Value Units Reference

al Property
Enthalpy of

T AH°sub 101.5 kJ/mol [1]
Sublimation
Enthalpy of

) AH°fus 23.1 kJ/mol [1]
Fusion
Standard
Enthalpy of AH°f Not Reported kJ/mol -
Formation
Enthalpy of

) AH°c Not Reported kJ/mol -

Combustion

Experimental Protocols for Thermochemical
Analysis

The determination of the thermochemical properties of a compound like ethylvanillin relies on
precise calorimetric and analytical techniques. Below are detailed, generalized experimental
protocols for determining the enthalpy of combustion (from which the enthalpy of formation is
calculated) and the enthalpy of sublimation. These protocols are based on standard
methodologies for solid organic compounds.

Determination of the Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion of ethylvanillin can be determined using a bomb
calorimeter. This technique measures the heat released when a substance is completely
burned in a constant-volume container filled with excess oxygen.

Objective: To determine the heat of combustion of solid ethylvanillin at a standard temperature
(e.g., 298.15 K).

Apparatus:

e Oxygen bomb calorimeter
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» High-precision digital thermometer

¢ Analytical balance (accurate to £0.0001 g)

o Pellet press

e Ignition wire (e.g., nickel-chromium or platinum)

e Oxygen cylinder with pressure regulator

e Crucible (silica or platinum)

e Deionized water

Procedure:

e Sample Preparation:
o Dry the ethylvanillin sample to a constant weight.
o Weigh approximately 1 gram of the dried ethylvanillin sample into a tared crucible.

o For powdered samples, use a pellet press to form a compact pellet to ensure complete
combustion.

e Bomb Assembly:
o Cut a piece of ignition wire of a known length and mass.
o Securely fasten the ignition wire to the electrodes of the bomb head.

o Place the crucible with the sample in the support ring of the bomb head, ensuring the
ignition wire is in contact with the sample pellet.

o Add a small, known amount (e.g., 1 mL) of deionized water to the bomb to saturate the
internal atmosphere with water vapor, ensuring that any water formed during combustion
is in the liquid state.

o Carefully place the bomb head into the bomb cylinder and seal it tightly.
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o Oxygen Pressurization:

o Connect the bomb to an oxygen cylinder and slowly fill it with high-purity oxygen to a
pressure of approximately 30 atm.

o Vent the oxygen to flush out any atmospheric nitrogen.
o Refill the bomb with oxygen to the same pressure.
o Calorimeter Setup:

Place the sealed bomb into the calorimeter bucket.

[e]

o

Add a precise, known mass of deionized water to the bucket, ensuring the bomb is fully
submerged.

o

Place the bucket into the calorimeter jacket, close the lid, and connect the ignition leads.

Lower the thermometer and stirrer into the water.

[¢]

o Combustion and Data Acquisition:

[e]

Allow the system to reach thermal equilibrium while stirring continuously.

o Record the initial temperature of the water at regular intervals (e.g., every 30 seconds) for
a few minutes to establish a baseline.

o Ignite the sample by passing a current through the ignition wire.

o Record the temperature rise at regular intervals until a maximum temperature is reached
and then begins to fall.

o Continue recording the temperature for several minutes during the cooling period.
o Post-Combustion Analysis:

o Carefully release the pressure from the bomb.
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o Open the bomb and inspect the interior for any signs of incomplete combustion (e.g.,
soot).

o Collect and weigh any unburned ignition wire.

o Quantify the amount of nitric acid and sulfuric acid formed (if applicable) by titrating the
bomb washings with a standard base.

Calculation of Enthalpy of Combustion:

The heat of combustion at constant volume (AU°c) is calculated using the following equation:

AU°c = - (Ccal * AT - qwire - gacid) / msample

Where:

e Ccal is the heat capacity of the calorimeter system (determined by calibrating with a
standard substance like benzoic acid).

o AT is the corrected temperature rise.

e gwire is the heat released from the combustion of the ignition wire.

e ¢acid is the heat of formation of acids.

e msample is the mass of the ethylvanillin sample.

The enthalpy of combustion (AH®c) can then be calculated from AU°c using the following
relation:

AH°c = AU°c + AngasRT

Where:

e Angas is the change in the number of moles of gas in the combustion reaction.

e R s the ideal gas constant.

e T is the standard temperature.
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Finally, the standard enthalpy of formation (AH°f) of ethylvanillin can be calculated using
Hess's Law, from the standard enthalpies of formation of the combustion products (CO2 and
H20).

Determination of the Enthalpy of Sublimation

The enthalpy of sublimation can be determined by measuring the vapor pressure of the solid as
a function of temperature. One common method is the Knudsen effusion technique.

Objective: To determine the enthalpy of sublimation of ethylvanillin by measuring its vapor
pressure at different temperatures.

Apparatus:
e Knudsen effusion cell with a small orifice
e High-vacuum system
o Temperature-controlled furnace or thermostat
e Analytical balance
» High-precision temperature sensor (e.g., platinum resistance thermometer)
» Data acquisition system
Procedure:
e Sample Preparation:
o Place a known mass of the ethylvanillin sample into the Knudsen effusion cell.
o Experimental Setup:

o Place the cell inside the temperature-controlled furnace, which is connected to the high-
vacuum system.

o Evacuate the system to a high vacuum.
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o Data Collection:

o

Heat the cell to a desired constant temperature.

[¢]

Maintain this temperature for a specific period, during which the sample will effuse through
the orifice.

After the set time, cool the cell down.

[¢]

[¢]

Remove the cell and weigh it to determine the mass loss of the sample.

[e]

Repeat this procedure at several different temperatures.
Calculation of Enthalpy of Sublimation:

The vapor pressure (p) inside the Knudsen cell can be calculated from the mass loss (Am) over
a time interval (t) using the Knudsen equation:

p=(Am/ (A*t))*sgrt(2nRT / M)
Where:

A is the area of the orifice.

R is the ideal gas constant.

T is the absolute temperature.

M is the molar mass of ethylvanillin.

The enthalpy of sublimation (AH°sub) is then determined from the Clausius-Clapeyron equation
by plotting In(p) versus 1/T. The slope of the resulting line is equal to -AH°sub/R.

Visualized Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the
experimental protocols described above.
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Bomb Calorimetry Workflow
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Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of formation of ethylvanillin.
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Knudsen Effusion Workflow
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Caption: Workflow for determining the enthalpy of sublimation of ethylvanillin.

This technical guide provides researchers with the currently available thermochemical data for
ethylvanillin and detailed, actionable protocols for determining key missing values. The
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provided workflows offer a clear visual representation of the necessary experimental steps. A
complete thermochemical dataset is invaluable for the continued application and development
of ethylvanillin in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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